Cas no 312290-68-9 (1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol)

• Product Name: 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol
• CAS No: 312290-68-9
• MF: C₁₄H₁₁ClN₂S
• MW: 274.768540620804
• MDL: MFCD01414606
• CID: 3082435
• PubChem ID: 695158
• Update Time: 2025-05-19

1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-1H-benzoimidazole-2-thiol
• ALBB-028914
• AKOS001175457
• AB00981478-01
• 3-[(2-chlorophenyl)methyl]-1H-benzimidazole-2-thione
• CS-0268691
• 312290-68-9
• 1-[(2-chlorophenyl)methyl]-1H-1,3-benzodiazole-2-thiol
• 1H-benzimidazole-2-thiol, 1-[(2-chlorophenyl)methyl]-
• STK499024
• EU-0085106
• STK787421
• LS-10054
• AG-205/12040017
• SR-01000520286
• 1-(2-chlorobenzyl)-1H-benzimidazole-2-thiol
• HMS1783H21
• CCG-25918
• 1-(2-chlorobenzyl)-1,3-dihydro-2H-benzimidazole-2-thione
• MFCD01414606
• Z57473580
• SR-01000520286-1
• 1-(2-Chlorobenzyl)-1H-benzo[d]imidazole-2-thiol
• AKOS000275438
• 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol

• MDL： MFCD01414606
• Inchi： 1S/C14H11ClN2S/c15-11-6-2-1-5-10(11)9-17-13-8-4-3-7-12(13)16-14(17)18/h1-8H,9H2,(H,16,18)
• InChI Key： LRJNKGHDJXIBHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(NC2C=CC=CC1=2)=S

Computed Properties

• Exact Mass: 274.0331472Da
• Monoisotopic Mass: 274.0331472Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol

1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol: A Comprehensive Overview

The compound 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol (CAS No. 312290-68-9) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging uses in various fields, including pharmaceuticals, materials science, and organic synthesis. The presence of the thiol (-SH) group in its structure adds further functional diversity, making it a valuable compound for both academic and industrial research.

The molecular structure of 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol consists of a benzimidazole ring fused with a benzene ring, with a thiol group attached at the 2-position. The chlorobenzyl substituent at the 1-position introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and properties. Recent studies have highlighted the importance of such substituents in modulating the electronic characteristics of benzimidazoles, making them suitable for applications in electronics and optoelectronics.

One of the most notable aspects of this compound is its potential in pharmaceutical research. Benzimidazoles are known to exhibit various biological activities, including anti-inflammatory, antifungal, and anticancer properties. The incorporation of the thiol group in 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol has been shown to enhance its bioavailability and pharmacokinetic properties. Recent research has focused on its ability to act as a scaffold for drug design, particularly in the development of novel anticancer agents. Studies have demonstrated that this compound can inhibit specific enzymes involved in cancer cell proliferation, making it a promising candidate for further exploration in oncology.

In addition to its pharmaceutical applications, 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol has also found use in materials science. The thiol group enables this compound to participate in thiol-yne click chemistry, a reaction that is widely used in the synthesis of functional materials such as polymers and nanoparticles. Recent advancements in this area have leveraged the reactivity of this compound to create stimuli-responsive materials with applications in sensing and drug delivery systems.

The synthesis of 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol involves a multi-step process that typically starts with the preparation of benzimidazole derivatives. The introduction of the chlorobenzyl group is often achieved through nucleophilic substitution reactions, while the thiol group can be introduced via mercaptation or other sulfur-containing reagents. Recent studies have explored greener synthetic methods, such as using microwave-assisted synthesis or enzymatic catalysis, to improve the efficiency and sustainability of this process.

From an analytical standpoint, 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol has been extensively characterized using various spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming the structure and purity of the compound. Additionally, mass spectrometry (MS) and infrared (IR) spectroscopy have provided insights into its molecular weight and functional group composition. These analyses are crucial for ensuring the quality and consistency of the compound in both research and industrial settings.

Looking ahead, the potential applications of 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol continue to expand as researchers uncover new properties and functionalities. Its role as a building block in organic synthesis remains central to its utility, with ongoing studies exploring its use in constructing complex molecular architectures. Furthermore, its compatibility with modern synthetic techniques such as click chemistry positions it as a valuable tool in the development of advanced materials.

In conclusion, 1-(2-Chlorobenzyl)-1H-benzimidazole-2-thiol is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and application areas, underscores its importance as a key molecule in contemporary research. As our understanding of this compound deepens, it is likely to play an increasingly vital role in both academic investigations and industrial innovations.